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Compound of Interest

Compound Name: Diethyl 2-(n-Butyl-d9)malonate

Cat. No.: B562581

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of
deuterated diethyl butylmalonate, a valuable isotopically labeled compound in synthetic
chemistry and drug development. Due to the limited availability of experimental data for the
deuterated form, this guide presents data for its non-deuterated counterpart, diethyl
butylmalonate, and discusses the expected variations upon deuteration.

Physical and Chemical Properties

Deuterated diethyl butylmalonate is an isotopic analog of diethyl butylmalonate where one or
more hydrogen atoms have been replaced by deuterium. The most common deuterated variant
is Diethyl 2-(n-Butyl-d9)malonate, where the butyl group is fully deuterated.[1] The physical
properties of the deuterated compound are expected to be very similar to the non-deuterated
form, with the primary difference being a higher molecular weight due to the presence of
deuterium.

Data Presentation: Physical Properties
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Property

Diethyl Butylmalonate
(Non-deuterated)

Diethyl 2-(n-Butyl-
d9)malonate (Deuterated)

Molecular Formula

C11H2004[2]

C11H11D904

Molecular Weight 216.27 g/mol [2][3] 225.33 g/mol [1]
Clear, colorless to slightly Expected to be a clear,
Appearance R o
yellowish liquid colorless liquid
. . ) Expected to be slightly higher
Boiling Point 235-240 °C (lit.)
than the non-deuterated form
) ] Expected to be slightly higher
Density 0.983 g/mL at 25 °C (lit.)

than the non-deuterated form

Refractive Index

n20/D 1.422 (lit.)

Expected to be very similar to

the non-deuterated form

Expected to be very similar to

Flash Point 94 °C (201.2 °F) - closed cup
the non-deuterated form
- Soluble in ethanol and ether; Expected to have similar
Solubility ) ] N
insoluble in water. solubility
CAS Number 133-08-4 1189865-34-6

Experimental Protocols

2.1. Synthesis of Deuterated Diethyl Butylmalonate

The synthesis of deuterated diethyl butylmalonate can be achieved through the malonic ester
synthesis, a well-established method for preparing substituted carboxylic acids. The following is
a generalized protocol for the synthesis of Diethyl 2-(n-Butyl-d9)malonate.

Materials:
e Diethyl malonate

e Sodium ethoxide
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o Deuterated bromobutane (n-Butyl-d9 bromide)
o Ethanol (anhydrous)

o Diethyl ether

e Aqueous acid (e.g., HCI) for workup

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of
sodium ethoxide in anhydrous ethanol is prepared.

o Diethyl malonate is added dropwise to the sodium ethoxide solution with stirring. This results
in the formation of the sodium salt of diethyl malonate.

o Deuterated bromobutane is then added to the reaction mixture, and the solution is refluxed.
The carbanion of diethyl malonate acts as a nucleophile and displaces the bromide ion from
the deuterated bromobutane.

» After the reaction is complete, the ethanol is removed under reduced pressure.

e The residue is partitioned between diethyl ether and water. The aqueous layer is extracted
with diethyl ether.

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and the solvent is evaporated.

e The crude product is then purified by vacuum distillation to yield pure deuterated diethyl
butylmalonate.

2.2. Determination of Physical Properties
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Standard laboratory procedures are used to determine the physical properties of the
synthesized compound.

» Boiling Point: The boiling point is determined by distillation at atmospheric or reduced
pressure. The temperature at which the liquid and vapor phases are in equilibrium is

recorded as the boiling point.

» Density: The density is measured using a pycnometer or a digital density meter at a specified

temperature, typically 25 °C.

o Refractive Index: The refractive index is measured using a refractometer, which measures
the extent to which light is bent when it passes through the liquid. The measurement is
typically taken at 20 °C using the D-line of a sodium lamp.

Visualization of Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis and purification of
deuterated diethyl butylmalonate.
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Caption: Synthetic workflow for deuterated diethyl butylmalonate.

This guide provides foundational information for researchers working with deuterated diethyl
butylmalonate. For specific applications, further experimental determination of properties is

recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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